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Compound of Interest

Compound Name: STL127705

Cat. No.: B15603746 Get Quote

Essential Safety and Handling Guide for
STL127705
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of STL127705, a potent Ku 70/80 heterodimer protein inhibitor. The following procedural

guidance is designed to ensure the safe and effective use of this compound in a laboratory

setting.

Immediate Safety and Handling Precautions
STL127705 is a bioactive compound with antiproliferative and apoptotic effects.[1] As with any

chemical of unknown comprehensive toxicity, it should be handled with care. The following

personal protective equipment (PPE) and handling procedures are mandatory to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling STL127705. The

following PPE should be worn at all times in the laboratory:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required for

handling the solid compound

or preparing stock solutions.

To prevent inhalation of dust or

aerosols.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of STL127705 will minimize risks and ensure the

integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Recommended storage for the solid powder is at -20°C for long-term stability.

Preparation of Stock Solutions
Weighing: Perform all weighing operations of the solid compound within a chemical fume

hood to avoid inhalation of dust.

Dissolving: Prepare stock solutions by dissolving the compound in a suitable solvent, such

as DMSO.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.
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Handling of Solutions
Containment: Handle all solutions containing STL127705 within a fume hood.

Spill Management: In the event of a spill, decontaminate the area using an appropriate

method for chemical spills. Absorb liquid spills with an inert material and dispose of it as

chemical waste.

Disposal Plan
Proper disposal of STL127705 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Compound and Solutions: Dispose of all waste containing STL127705 as hazardous

chemical waste. Follow all local, state, and federal regulations for chemical waste disposal.

Contaminated Materials: Any materials that have come into contact with STL127705, such

as pipette tips, tubes, and gloves, should be disposed of as hazardous waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes the available quantitative data for STL127705.

Property Value Source

Molecular Weight 437.42 g/mol MedChemExpress

IC50 (Ku70/80-DNA

interaction)
3.5 µM MedChemExpress[1]

IC50 (DNA-PKCS kinase

activation)
2.5 µM TargetMol[2]

Solubility in DMSO 60 mg/mL (137.17 mM) TargetMol[2]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of STL127705 and the

recommended workflow for its safe handling.

STL127705 Mechanism of Action
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Caption: Mechanism of STL127705 as a Ku 70/80 inhibitor.
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Safe Handling Workflow for STL127705
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Caption: Recommended workflow for handling STL127705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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